Cas no 72727-73-2 (1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6))

• Product Name: 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6)
• CAS No: 72727-73-2
• MF: C₄₀H₃₂N₁₄Na₆O₁₈S₆
• MW: 1327.09370422363
• CID: 577437
• PubChem ID: 44150653
• Update Time: 2025-04-19

1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt (1:6)
• 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4
• 2,2'-[1,2-Ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4,2-diyl]imino]]bis(1,4-benzenedisulfonic acid)hexasodium salt
• hexasodium,2-[[4-[2-cyanoethyl(methyl)amino]-6-[4-[(E)-2-[4-[[4-[2-cyanoethyl(methyl)amino]-6-(2,5-disulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]-3-sulfonatoanilino]-1,3,5-tr
• 1,4-benze<wbr>
• Hexasodiu<wbr>
• LogP
• 72727-73-2
• 1,4-Benzenedisulfonic acid, 2,2'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)imino(6-((2-cyanoethyl)methylamino)-1,3,5-triazine-4,2-diyl)imino))bis-, hexasodium salt
• 1,4-Benzenedisulfonic acid, 2,2'-(1,2-ethenediylbis((3-sulfo-4,1-phenylene)imino(6-((2-cyanoethyl)methylamino)-1,3,5-triazine-4,2-diyl)imino))bis-, sodium salt (1:6)
• 1,4-Benzenedisulfonic acid, 2,2'-((1,2-ethenediyl)bis(3-sulfo-4,1-phenylene)bis(imino)bis(6-((2-cyanoethyl)methylamino)-s-triazin-4,2-diyl)bis(imino)bis-, hexasodium salt
• 1,4-Benzenedisulfonicacid,2,2'-[1,2-ethenediylbis[(3-sulfo-4,1-phenylene)imino[6-[(2-cyanoethyl)methylamino]-1,3,5-triazine-4,2-diyl]imino]]bis-,sodium salt(1:6)

• Inchi： 1S/C40H38N14O18S6.6Na/c1-53(17-3-15-41)39-49-35(47-37(51-39)45-29-21-27(73(55,56)57)11-13-31(29)75(61,62)63)43-25-9-7-23(33(19-25)77(67,68)69)5-6-24-8-10-26(20-34(24)78(70,71)72)44-36-48-38(52-40(50-36)54(2)18-4-16-42)46-30-22-28(74(58,59)60)12-14-32(30)76(64,65)66;;;;;;/h5-14,19-22H,3-4,17-18H2,1-2H3,(H,55,56,57)(H,58,59,60)(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H2,43,45,47,49,51)(H2,44,46,48,50,52);;;;;;/q;6*+1/p-6/b6-5+;;;;;;
• InChI Key： SBYVCLGFJCPGMS-TXPPQYTASA-H
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(N=C(N=1)N(C)CCC#N)NC1C=C(C=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])NC1N=C(N=C(N=1)N(C)CCC#N)NC1C=C(C=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1325.97356
• Monoisotopic Mass: 1325.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 84
• Rotatable Bond Count: 16
• Complexity: 2610
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 573A^2

Experimental Properties

• PSA: 522.72